5-hydroxy-4-methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde
Overview
Description
“5-hydroxy-4-methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde” is a complex organic compound. It is composed of a benzaldehyde group, which is a type of aromatic aldehyde, with additional functional groups .
Synthesis Analysis
The synthesis of this compound could involve the use of 2-hydroxy-5-methoxybenzaldehyde as a starting material . The 4,4,5,5-tetramethyl-1,3,2-dioxaborolane group could be introduced through a borylation reaction .Molecular Structure Analysis
The molecular structure of the compound can be determined by its IUPAC name and molecular formula. The compound has a benzaldehyde core with hydroxy, methoxy, and 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl groups attached to the benzene ring .Chemical Reactions Analysis
The compound could potentially undergo various chemical reactions due to the presence of the aldehyde, hydroxy, and methoxy groups, as well as the boron atom in the dioxaborolane group .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on the characteristics of its functional groups. For example, the presence of the aldehyde group could make the compound reactive. The hydroxy and methoxy groups could influence the compound’s solubility .Scientific Research Applications
5-hydroxy-4-methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde has been explored in a variety of scientific research applications. It has been used as a reagent in organic synthesis, as a ligand in coordination chemistry, and as a catalyst in various reactions. It has also been studied as a potential drug candidate, with research indicating that it may be useful in the treatment of cancer, inflammation, and other diseases.
Mechanism of Action
The exact mechanism of action of 5-hydroxy-4-methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde is not yet fully understood. However, research suggests that it may act as an antioxidant and an anti-inflammatory agent by scavenging free radicals and inhibiting the production of pro-inflammatory cytokines. It may also act as an inhibitor of various enzymes involved in signal transduction pathways.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In animal models, it has been shown to have anti-inflammatory, antioxidant, and anti-cancer properties. It has also been shown to reduce oxidative stress and improve glucose metabolism.
Advantages and Limitations for Lab Experiments
5-hydroxy-4-methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde has several advantages and limitations for lab experiments. It is relatively easy to synthesize and handle, making it suitable for use in a variety of laboratory settings. However, it is not always stable and may degrade over time, making it unsuitable for long-term storage.
Future Directions
There are numerous potential future directions for 5-hydroxy-4-methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde. Further research is needed to better understand its mechanism of action and to explore its potential applications in the treatment of various diseases. Additionally, research should be conducted to improve the stability of the molecule and to develop more efficient methods for its synthesis. Finally, further studies should be conducted to explore the potential toxicity of this compound and to assess its safety for therapeutic use.
Synthesis Methods
5-hydroxy-4-methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde can be synthesized using a variety of methods. The most common method involves the reaction of 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl (TMDOB) with 5-hydroxy-4-methoxybenzaldehyde (HMBA) in the presence of a base, such as sodium hydroxide. The reaction is typically performed in aqueous solution at room temperature and yields this compound as the major product.
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-hydroxy-4-methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde involves the reaction of 5-hydroxy-4-methoxy-2-formylbenzoic acid with 4,4,5,5-tetramethyl-1,3,2-dioxaborolane in the presence of a palladium catalyst. The resulting intermediate is then hydrolyzed to yield the final product.", "Starting Materials": [ "5-hydroxy-4-methoxy-2-formylbenzoic acid", "4,4,5,5-tetramethyl-1,3,2-dioxaborolane", "Palladium catalyst", "Solvent" ], "Reaction": [ "Step 1: Dissolve 5-hydroxy-4-methoxy-2-formylbenzoic acid and 4,4,5,5-tetramethyl-1,3,2-dioxaborolane in a suitable solvent.", "Step 2: Add a palladium catalyst to the reaction mixture.", "Step 3: Heat the reaction mixture under reflux for several hours.", "Step 4: Allow the reaction mixture to cool to room temperature.", "Step 5: Add water to the reaction mixture to hydrolyze the intermediate.", "Step 6: Extract the product using a suitable organic solvent.", "Step 7: Purify the product using column chromatography or recrystallization." ] } | |
CAS RN |
1883430-49-6 |
Molecular Formula |
C14H19BO5 |
Molecular Weight |
278.1 |
Purity |
95 |
Origin of Product |
United States |
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